Cas no 125880-79-7 (Benzenecarboximidamide,4,4'-[1,3-propanediylbis(oxy)]bis[3-amino-)

• Product Name: Benzenecarboximidamide,4,4'-[1,3-propanediylbis(oxy)]bis[3-amino-
• CAS No: 125880-79-7
• MF: C₁₇H₂₂N₆O₂
• MW: 342.395582675934
• CID: 156667
• PubChem ID: 147923
• Update Time: 2025-04-19

Benzenecarboximidamide,4,4'-[1,3-propanediylbis(oxy)]bis[3-amino- Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidamide,4,4'-[1,3-propanediylbis(oxy)]bis[3-amino-
• 3-amino-4-[3-(2-amino-4-carbamimidoyl-phenoxy)propoxy]benzenecarboximi damide
• 3-amino-4-[3-(2-amino-4-carbamimidoylphenoxy)propoxy]benzenecarboximidamide
• 4,4'-(1,3-Propanediylbis(oxy))bis(3-aminobenzenecarboximidamid) e
• 4,4'-(1,3-Propanediylbis(oxy))bis-(3-aminobenzenecarboximidamide)
• 4,4'-[propane-1,3-diylbis(oxy)]bis(3-aminobenzenecarboximidamide)
• CHEMBL22583
• 1,3-Di(4-amidino-2-aminophenoxy)propane
• 3-amino-4-[3-(2-amino-4-carbamimidoyl-phenoxy)propoxy]benzamidine
• DTXSID40154975
• 125880-79-7

• Inchi： 1S/C17H22N6O2/c18-12-8-10(16(20)21)2-4-14(12)24-6-1-7-25-15-5-3-11(17(22)23)9-13(15)19/h2-5,8-9H,1,6-7,18-19H2,(H3,20,21)(H3,22,23)
• InChI Key： NYLBUISIAAYGKT-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=N)N)=CC=1N)CCCOC1C=CC(C(=N)N)=CC=1N

Computed Properties

• Exact Mass: 342.18066
• Monoisotopic Mass: 342.180424
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 170
• XLogP3: 0.5

Experimental Properties

• Density: 1.4
• Boiling Point: 602.5°Cat760mmHg
• Flash Point: 318.2°C
• Refractive Index: 1.663
• PSA: 170.24